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Compound of Interest

Compound Name: 4'-Methoxychalcone

Cat. No.: B8813675

4'-Methoxychalcone, a member of the chalcone family, is an open-chain flavonoid
characterized by two aromatic rings linked by a three-carbon a,3-unsaturated carbonyl system.
[1][2] As biosynthetic precursors to the entire class of flavonoids, chalcones represent a critical
juncture in plant secondary metabolism.[2] 4'-Methoxychalcone itself is not merely a
metabolic intermediate; it possesses a spectrum of notable biological activities, including anti-
inflammatory, antioxidant, and antitumor properties, making it a compound of significant interest
for researchers in drug discovery and natural product chemistry.[2][3]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, focusing on the natural origins of 4'-methoxychalcone and the
intricate enzymatic pathways responsible for its synthesis in nature. We will explore the core
biosynthetic machinery, from primary metabolites to the final specialized product, and detail the
experimental methodologies required for its isolation and characterization.

Part I: Natural Occurrence of 4'-Methoxychalcone

Chalcones are widely distributed throughout the plant kingdom, serving various roles from
pigmentation to defense against pathogens.[4] While the diversity of chalcone structures is
vast, 4'-methoxychalcone has been identified in a select number of plant species. Its
presence in both edible plants and traditional botanicals underscores the importance of
investigating its dietary relevance and therapeutic potential.[5]

The primary known natural sources are concentrated in families such as Piperaceae,
Moraceae, and Rutaceae. The table below summarizes the key botanical sources from which
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4'-methoxychalcone has been isolated.

Plant Species

L Family Part of Plant Reference(s)

(Scientific Name)
Piper nigrum Piperaceae Inflorescences [6]
Ficus pandurata (syn. N

] Moraceae Not specified [3]
Ficus lyrata)
Citrus limon (Lemon) Rutaceae Fruit [51[7]
Piper aduncum Piperaceae Inflorescences [8]
Syzygium balsameum  Myrtaceae Leaves [9]
Heteropyxis

Myrtaceae Leaves [10][11]

natalensis

Note: Some references isolate derivatives like 2',6'-dihydroxy-4'-methoxychalcone, indicating
the presence of the core 4'-methoxy-substituted A-ring biosynthetic pathway in that species.[8]
[O1[11]

Part lI: The Biosynthetic Pathway of 4'-
Methoxychalcone

The biosynthesis of 4'-methoxychalcone is a multi-step enzymatic process that begins with a
primary metabolite and proceeds through the general phenylpropanoid pathway before
branching into flavonoid-specific synthesis.

A. The General Phenylpropanoid Pathway: Forging the
Core Precursor

The journey to 4'-methoxychalcone begins with the aromatic amino acid L-phenylalanine.
Three key enzymatic reactions convert it into 4-coumaroyl-CoA, the activated building block for
many phenolic compounds.[12][13]
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» Phenylalanine Ammonia-Lyase (PAL): This enzyme catalyzes the non-oxidative deamination
of L-phenylalanine to form trans-cinnamic acid. This is the entry point into the entire
phenylpropanoid pathway.[12][14]

o Cinnamate-4-Hydroxylase (C4H): A cytochrome P450-dependent monooxygenase, C4H
introduces a hydroxyl group at the para-position (C4) of the phenyl ring of cinnamic acid,
yielding p-coumaric acid.[12][13]

e 4-Coumarate-CoA Ligase (4CL): This enzyme activates p-coumaric acid by ligating it to
Coenzyme A, forming a high-energy thioester bond. The product, 4-coumaroyl-CoA, is a
central branch-point intermediate in secondary metabolism.[12][13]

B. Chalcone Synthase: The Gateway to Flavonoids

Chalcone Synthase (CHS) is the first committed enzyme in flavonoid biosynthesis.[4] It is a
type 1l polyketide synthase that catalyzes a series of decarboxylation, condensation, and
cyclization reactions.

The mechanism involves the condensation of one molecule of 4-coumaroyl-CoA (which will
form Ring B of the chalcone) with three molecules of malonyl-CoA.[15] The reaction proceeds
through the formation of a linear tetraketide intermediate, which is covalently bound to a
cysteine residue in the enzyme's active site.[16] This intermediate then undergoes an
intramolecular Claisen condensation, a ring-closing reaction that forms the aromatic Ring A and
releases the product, naringenin chalcone (4,2',4',6'-tetrahydroxychalcone).[4][15]

C. Tailoring Reactions: The Genesis of 4'-
Methoxychalcone

The formation of naringenin chalcone is the most common route. However, to produce 4'-
methoxychalcone, which lacks the 2'- and 6'- hydroxyl groups and possesses a 4'-methoxy
group, specific "tailoring" enzymes are required. The precise order of operations can vary
between species, but the most plausible pathway involves the action of an O-methyltransferase
(OMT).

OMTs are enzymes that transfer a methyl group from a donor molecule, typically S-adenosyl-L-
methionine (SAM), to a hydroxyl group on a substrate.[12] In this context, a specific OMT acts
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on a chalcone precursor that has a hydroxyl group at the 4'-position. This leads to the final 4'-
methoxychalcone structure. It is hypothesized that a chalcone synthase variant or a
subsequent reductase/dehydroxylase system may be responsible for the lack of hydroxyl
groups at the 2' and 6' positions, or that the precursor to Ring A is not derived from the typical
polyketide pathway in all cases.

The following diagram illustrates the complete biosynthetic pathway.

Click to download full resolution via product page

Caption: Biosynthetic pathway of 4'-methoxychalcone from L-phenylalanine.

Part Ill: Experimental Protocols for Isolation and
Characterization

The successful study of 4'-methoxychalcone relies on robust methods for its extraction from
natural sources and unambiguous structural confirmation.

A. Protocol: Extraction and Isolation

This protocol provides a generalized workflow for isolating 4'-methoxychalcone from dried
plant material, such as leaves or inflorescences.

Rationale: The choice of solvents and chromatographic phases is dictated by the compound's
moderate polarity. Dichloromethane or ethyl acetate are effective for initial extraction, while
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silica gel chromatography separates compounds based on polarity differences, allowing for the

isolation of the target chalcone from more polar flavonoids and non-polar lipids.[10][11]

Methodology:

e Material Preparation:

o

o

Air-dry the collected plant material (e.g., 500 g of Piper nigrum inflorescences) in the
shade to prevent degradation of phytochemicals.

Grind the dried material into a coarse powder using a mechanical grinder to increase the
surface area for solvent penetration.

e Solvent Extraction:

[e]

Macerate the powdered plant material in dichloromethane (DCM) (3 x 2 L) at room
temperature for 72 hours with occasional agitation.

Causality: DCM is chosen for its ability to efficiently extract medium-polarity compounds
like methoxylated chalcones while leaving behind highly polar substances like sugars and
proteins.

Filter the extracts through Whatman No. 1 filter paper and combine the filtrates.

Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to yield
the crude DCM extract.

 Silica Gel Column Chromatography (Fractionation):

Prepare a slurry of silica gel (200-300 mesh) in hexane and pack it into a glass column
(e.g., 5 cm diameter).

Adsorb the crude DCM extract (e.g., 10 g) onto a small amount of silica gel and load it
onto the top of the packed column.

Elute the column with a solvent gradient of increasing polarity, starting with 100% hexane,
followed by hexane-ethyl acetate mixtures (e.g., 95:5, 90:10, 80:20, etc.), and finally 100%
ethyl acetate.
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o Collect fractions (e.g., 100 mL each) and monitor them by Thin Layer Chromatography
(TLC) using a hexane-ethyl acetate (7:3) mobile phase and UV visualization (254 nm and
365 nm).

o Causality: The gradient elution ensures that non-polar compounds elute first, followed by
compounds of increasing polarity. 4'-methoxychalcone is expected to elute in the mid-
polarity fractions.

e Purification:

o Combine fractions containing the compound of interest (identified by a distinct spot on TLC
with a characteristic Rf value).

o Subject the combined fractions to further purification, if necessary, by preparative TLC or
recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure,
crystalline 4'-methoxychalcone.[17]

B. Protocol: Spectroscopic Characterization

Unambiguous identification requires a combination of spectroscopic techniques.
e 1H-NMR (Proton Nuclear Magnetic Resonance) Spectroscopy:
o Dissolve the pure compound in deuterated chloroform (CDCIs).

o Expected Signals: Look for two doublets for the a and 3 protons of the enone system
between & 7.4-8.0 ppm with a large coupling constant (J = 15-16 Hz), confirming a trans
configuration.[10][18] A sharp singlet integrating to three protons around & 3.8-3.9 ppm is
characteristic of the methoxy group.[19][20] Aromatic protons will appear in the 4 6.9-8.1
ppm range.

e BBC-NMR (Carbon Nuclear Magnetic Resonance) Spectroscopy:

o Expected Signals: A signal for the carbonyl carbon (C=0) will be downfield, typically
around & 187-190 ppm.[17] The methoxy carbon will appear around & 55 ppm. Signals for
the a and B carbons and the aromatic carbons will also be present in their characteristic
regions.
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o EIMS (Electron lonization Mass Spectrometry):

o Expected Fragmentation: The mass spectrum should show a molecular ion peak [M]* at
m/z 238, corresponding to the molecular formula C16H1402.[19][21]

IR (Infrared) Spectroscopy:

o Expected Absorption Bands: A strong absorption band around 1650-1660 cm™—1
corresponds to the C=0 stretch of the a,3-unsaturated ketone.[1] Bands in the 1500-1600
cm~1 region are indicative of aromatic C=C stretching.[9]

The following diagram illustrates the general experimental workflow.
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Caption: Experimental workflow for isolation and characterization.
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Conclusion

4'-Methoxychalcone is a valuable natural product with a defined biosynthetic origin rooted in
the ubiquitous phenylpropanoid pathway. Its creation requires the coordinated action of core
enzymes like PAL, C4H, 4CL, and CHS, followed by specific tailoring by O-methyltransferases.
While its natural distribution appears limited to certain plant families, understanding its
biosynthesis opens avenues for metabolic engineering in microbial or plant hosts to enhance
production. The robust methodologies for its extraction and characterization detailed herein
provide a foundation for researchers to isolate this and related compounds for further
investigation into their promising pharmacological activities, ultimately bridging the gap
between natural product discovery and therapeutic development.

References

Wikipedia. Chalcone synthase. [Link]

e Koes, R, etal. (n.d.). Chalcone synthase and its functions in plant resistance. PMC. [Link]

e Pandey, A., et al. (n.d.). Mechanistic basis for the evolution of chalcone synthase catalytic
cysteine reactivity in land plants. PMC. [Link]

e Ferrer, J. L., etal. (1999). Structure of chalcone synthase and the molecular basis of plant
polyketide biosynthesis. SciSpace. [Link]

e Inxight Drugs. (n.d.). 4-METHOXYCHALCONE. [Link]
e M-CSA. (n.d.). Naringenin-chalcone synthase. [Link]

e Noel, J. P, et al. (n.d.). Structure and function of enzymes involved in the biosynthesis of
phenylpropanoids. PMC. [Link]

o Wikipedia. Phenylpropanoids metabolism. [Link]

e Tien, X. Y., et al. (2024). Anti-senescence effects of 4-methoxychalcone and 4-bromo-4'-
methoxychalcone on human endothelial cells. Drug Discov Ther. [Link]

e Moore, B. S., et al. (2002). Plant-like biosynthetic pathways in bacteria: from benzoic acid to
chalcone. PubMed. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chalcone_synthase
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3510444/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6302187/
https://www.scispace.com/paper/ferrer-structure-of-chalcone-synthase-1999
https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://drugs.ncats.io/drug/BM45N45FIZ
https://www.ebi.ac.uk/thornton-srv/m-csa/entry/21/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2847033/
https://en.wikipedia.org/wiki/Phenylpropanoid_biosynthesis
https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://www.ddtjournal.com/abstract.php?id=1034
https://pubmed.ncbi.nlm.nih.gov/12590483/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Susanti, E. H., et al. (2022). Green Synthesis of 4-Hydroxy-4'-Methoxychalcone by Grinding
Techniques. SciTePress. [Link]

Hano, C., et al. (2016). Chalcone Synthase (CHS) Gene Suppression in Flax Leads to
Changes in Wall Synthesis and Sensing Genes, Cell Wall Chemistry and Stem Morphology
Parameters. Frontiers in Plant Science. [Link]

ResearchGate. (2021). Isolation and characterization of a new chalcone from the leaves of
Heteropyxis natalensis. [Link]

ResearchGate. (n.d.). Phenylpropanoid pathway leading to the major classes of flavonoids.
[Link]

CDN. (n.d.). An Aldol Condensation to synthesize Chalcones. [Link]

Komala, ., et al. (2022). Optimization of Reaction Condition for Synthesis of 4-
Methoxychalcone from Ethyl p-methoxycinnamate. ResearchGate. [Link]

Susanti, E. V. H., & Mulyani, S. (2022). GREEN SYNTHESIS, CHARACTERIZATION, AND
ANTIBACTERIAL ACTIVITY OF METHOXY CHALCONES. Rasayan Journal of Chemistry.
[Link]

BioCrick. (n.d.). 4'-Methoxychalcone | CAS:959-23-9. [Link]

Salehi, B., et al. (2021). Chalcones: Synthetic Chemistry Follows Where Nature Leads.
LIMU Research Online. [Link]

Torres-Santos, E. C., et al. (1999). Selective effect of 2',6'-dihydroxy-4'-methoxychalcone
isolated from Piper aduncum on Leishmania amazonensis. PubMed. [Link]

Dymarska, M., et al. (n.d.). Enzymatic Glycosylation of 4'-Hydroxychalcones: Expanding the
Scope of Nature’s Catalytic Potential. PMC. [Link]

IOMC. (2021). 2',4'-dihydroxy-3',5'-dimethyl-6'-methoxychalcone Isolated from the Ethyl
Acetate Extract of the Leaves of Syzygium Balsameum. [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.scitepress.org/PublicationsDetail.aspx?ID=g7kE7f66M9E=&t=1
https://www.frontiersin.org/articles/10.3389/fpls.2016.00863/full
https://www.researchgate.net/publication/355189745_Isolation_and_characterization_of_a_new_chalcone_from_the_leaves_of_Heteropyxis_natalensis
https://www.researchgate.net/figure/Phenylpropanoid-pathway-leading-to-the-major-classes-of-flavonoids-chalcones-aurones_fig1_225016912
https://www.cod.edu/people/faculty/golembiewski/organic_chemistry/lab_2/An%20Aldol%20Condensation%20to%20synthesize%20Chalcones.pdf
https://www.researchgate.net/publication/362547071_Optimization_of_Reaction_Condition_for_Synthesis_of_4-Methoxychalcone_from_Ethyl_p-methoxycinnamate
https://rasayanjournal.co.in/admin/php/upload/2989_pdf.pdf
https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://www.biocrick.com/4-Methoxychalcone-cas-959-23-9.html
https://researchonline.ljmu.ac.uk/id/eprint/15132/1/Chalcones_Synthetic%20Chemistry.pdf
https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10419313/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10381488/
https://www.iomcworld.org/medical-journals/24-dihydroxy-35-dimethyl-6-methoxychalcone-isolated-from-the-ethyl-acetate-extract-of-the-leaves-of-syzygium-balsameum-wight-wall-ex-walp-67258.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Adesanwo, J. K., et al. (2018). Isolation and characterization of a new chalcone from the
leaves of Heteropyxis natalensis. International Scholars Journals. [Link]

e PubChem. (n.d.). 4'-Methoxychalcone. [Link]

« Stompor, M., et al. (2024). Bioreduction of 4'-Hydroxychalcone in Deep Eutectic Solvents:
Optimization and Efficacy with Various Yeast Strains. MDPI. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. cpb-us-el.wpmucdn.com [cpb-us-el.wpmucdn.com]

. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

. medchemexpress.com [medchemexpress.com]

. Chalcone synthase - Wikipedia [en.wikipedia.org]

. Buy 4-Methoxychalcone | 22252-15-9 [smolecule.com]
. medchemexpress.com [medchemexpress.com]

. extrasynthese.com [extrasynthese.com]

[ ]
o ~N o O A W ON P

. Selective effect of 2',6'-dihydroxy-4'-methoxychalcone isolated from Piper aduncum on
Leishmania amazonensis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 9. iomcworld.com [iomcworld.com]
¢ 10. researchgate.net [researchgate.net]
e 11. internationalscholarsjournals.org [internationalscholarsjournals.org]

e 12. Structure and function of enzymes involved in the biosynthesis of phenylpropanoids -
PMC [pmc.ncbi.nlm.nih.gov]

e 13. Frontiers | Chalcone Synthase (CHS) Gene Suppression in Flax Leads to Changes in
Wall Synthesis and Sensing Genes, Cell Wall Chemistry and Stem Morphology Parameters
[frontiersin.org]

¢ 14. Phenylpropanoids metabolism - Wikipedia [en.wikipedia.org]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.internationalscholarsjournals.com/articles/isolation-and-characterization-of-a-new-chalcone-from-the-leaves-of-heteropyxis-natalensis.pdf
https://www.benchchem.com/product/b8813675?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/641818
https://www.mdpi.com/2073-4344/14/7/527
https://www.benchchem.com/product/b8813675?utm_src=pdf-custom-synthesis
https://cpb-us-e1.wpmucdn.com/sites.psu.edu/dist/a/25494/files/2015/04/An-Aldol-Condensation-to-synthesize-Chalcones.pdf
https://researchonline.ljmu.ac.uk/id/eprint/15368/1/biomolecules-11-01203.pdf
https://www.medchemexpress.com/4-methoxychalcone-1.html
https://en.wikipedia.org/wiki/Chalcone_synthase
https://www.smolecule.com/products/s776632
https://www.medchemexpress.com/4-methoxychalcone.html
https://www.extrasynthese.com/chalcone/679-4-methoxychalcone.html
https://pubmed.ncbi.nlm.nih.gov/10223942/
https://pubmed.ncbi.nlm.nih.gov/10223942/
https://www.iomcworld.com/open-access/24dihydroxy35dimethyl6methoxychalcone-isolated-from-the-ethyl-acetate-extract-of-the-leaves-of-syzygium-balsameum-wight-wall-ex-wa-83136.html
https://www.researchgate.net/publication/355152376_Isolation_and_characterization_of_a_new_chalcone_from_the_leaves_of_Heteropyxis_natalensis
https://internationalscholarsjournals.org/articles/2983392003112018
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2860624/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00894/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00894/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00894/full
https://en.wikipedia.org/wiki/Phenylpropanoids_metabolism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 15. scispace.com [scispace.com]

e 16. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]

e 17. scitepress.org [scitepress.org]

e 18. mdpi.com [mdpi.com]

e 19. researchgate.net [researchgate.net]

» 20. Bot Verification [rasayanjournal.co.in]

o 21. 4'-Methoxychalcone | C16H1402 | CID 641818 - PubChem [pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Introduction: The Significance of 4'-Methoxychalcone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8813675#4-methoxychalcone-natural-sources-and-
biosynthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://scispace.com/pdf/structure-of-chalcone-synthase-and-the-molecular-basis-of-4zd2iznicg.pdf
https://www.ebi.ac.uk/thornton-srv/m-csa/entry/355/
https://www.scitepress.org/Papers/2020/108019/108019.pdf
https://www.mdpi.com/1422-0067/25/13/7152
https://www.researchgate.net/publication/370511611_Optimization_of_Reaction_Condition_for_Synthesis_of_4-Methoxychalcone_from_Ethyl_p-methoxycinnamate
https://rasayanjournal.co.in/admin/php/upload/3752_pdf.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://www.benchchem.com/product/b8813675#4-methoxychalcone-natural-sources-and-biosynthesis
https://www.benchchem.com/product/b8813675#4-methoxychalcone-natural-sources-and-biosynthesis
https://www.benchchem.com/product/b8813675#4-methoxychalcone-natural-sources-and-biosynthesis
https://www.benchchem.com/product/b8813675#4-methoxychalcone-natural-sources-and-biosynthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8813675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

